Cas no 497855-94-4 (5-Hydroxymethyl-4-methyl-1-propylimidazole)

5-Hydroxymethyl-4-methyl-1-propylimidazole structure
497855-94-4 structure
Product Name:5-Hydroxymethyl-4-methyl-1-propylimidazole
CAS No:497855-94-4
MF:C8H14N2O
MW:154.209561824799
CID:932816
Update Time:2023-08-02

5-Hydroxymethyl-4-methyl-1-propylimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-methanol,4-methyl-1-propyl-(9CI)
    • CDTUTLRSUYWELV-UHFFFAOYSA-N
    • 5-hydroxymethyl-4-methyl-1-propylimidazole
    • (4-methyl-1-propyl-1H-imidazol-5-yl)methanol
    • 5-Hydroxymethyl-4-methyl-1-propylimidazole
    • Inchi: 1S/C8H14N2O/c1-3-4-10-6-9-7(2)8(10)5-11/h6,11H,3-5H2,1-2H3
    • InChI Key: CDTUTLRSUYWELV-UHFFFAOYSA-N
    • SMILES: OCC1=C(C)N=CN1CCC

Computed Properties

  • Exact Mass: 154.111
  • Monoisotopic Mass: 154.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38
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